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Compound of Interest

Compound Name: SF-22

Cat. No.: B1681644

Essential Safety and Handling Guide for SF-22

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of SF-22, a potent and selective Neuropeptide Y (NPY) Y2
receptor antagonist. As a bioactive small molecule, proper handling is critical to ensure
personnel safety and experimental integrity.

Chemical Identification:
¢ Name: SF-22

o Systematic Name: N-[1,1'-Biphenyl]-2-yI-3-[[(2,5-dimethylphenyl)amino]sulfonyl]-4-methyl-
benzamide

e CAS Number: 824981-55-7
o Molecular Formula: C28H26N203S
e Molecular Weight: 470.58 g/mol

Primary Hazards:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1681644?utm_src=pdf-interest
https://www.benchchem.com/product/b1681644?utm_src=pdf-body
https://www.benchchem.com/product/b1681644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

Based on available safety information, SF-22 is classified as a combustible solid that causes
serious eye irritation. Due to its potent biological activity as a receptor antagonist, it should be

handled with care to avoid inadvertent exposure.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling SF-22

in a laboratory setting.

Respiratory

Operation Eyes/Face Hand Protection  Body Protection .
Protection
Weighing and Not generally
reparin required if
P p. I ] Safety glasses Powder-free a )
solutions (in a handled in a

fume hood or

with side shields

nitrile gloves.

A standard

certified chemical

_ or chemical Consider double-  laboratory coat.
ventilated lash | ovi fume hood or
splash goggles. gloving. _
balance other ventilated
enclosure) enclosure.
General
laboratory Safety glasses o A standard )
) o ) Nitrile gloves. Not required.
handling of with side shields. laboratory coat.
solutions

Cleaning spills

Chemical splash

goggles and a

Heavy-duty nitrile
or butyl rubber

A chemically
resistant apron

over a laboratory

An N95-rated
respirator or
higher,
depending on the

face shield. gloves. spill size and
coat. ]
potential for
aerosolization.
) Safety glasses o A standard )
Waste Disposal Nitrile gloves. Not required.

with side shields.

laboratory coat.

Operational Plan: Safe Handling Protocol
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Adherence to a strict operational protocol is mandatory when working with SF-22. The following
step-by-step guidance ensures a safe workflow from receipt to disposal.

Experimental Workflow for Handling SF-22
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4 )

Preparation

Gesignate a specific handling area within a fume hood]

Gssemble all required PPE as per the table]

Gather all necessary lab equipment and spill kit]
- J

Handling
Y

@eigh the solid SF-22 in a ventilated enclosure]

Gissolve in an appropriate solvent (e.g., DMSO))

Grepare aliquots for storage to minimize freeze-thaw cycles]

. J
4 N\

Cleanup and Disposal

Gecontaminate all surfaces and equipment]

Gispose of contaminated PPE in designated Waste)

Gispose of chemical waste according to the disposal plan]
- J

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of SF-22, from preparation to disposal.
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Disposal Plan

Proper disposal of SF-22 and all contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Collection Container Disposal Procedure

Collect for hazardous chemical
] Original container or a clearly waste disposal. Do not dispose
Unused solid SF-22 ) ) )
labeled, sealed vial. of down the drain or in regular

trash.

Collect as hazardous chemical
A sealed, labeled, and
waste. The waste stream

Solutions of SF-22 chemically compatible waste ]
should be labeled with the full

bottle (e.g., glass or HDPE). )
chemical name and solvent.

Contaminated consumables A designated, sealed, and ) )
_ _ Dispose of as solid hazardous
(e.g., pipette tips, tubes, labeled hazardous waste bag )
o ) chemical waste.
gloves, weighing paper) or container.
Decontaminate by rinsing with
a suitable solvent (e.g.,
) ethanol or acetone), collecting
Contaminated glassware N/A

the rinsate as hazardous
waste. Then wash with soap

and water.

Emergency Procedures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing. Immediately wash skin with soap and plenty of
water for at least 15 minutes. Seek medical attention if irritation persists.

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Wash out mouth with water, provided the person is
conscious. Seek immediate medical attention.

o Spill: Evacuate the area. Wear appropriate PPE. For small spills of solid, carefully sweep up
and place in a sealed container for disposal. For liquid spills, absorb with an inert material
(e.g., vermiculite, sand) and place in a sealed container for disposal. Ventilate the area and
wash the spill site after material pickup is complete.

This guide is intended to provide essential safety information. Always consult your institution's
specific safety protocols and the full Safety Data Sheet (SDS) if available before handling any
chemical.

 To cite this document: BenchChem. [Personal protective equipment for handling SF-22].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681644#personal-protective-equipment-for-
handling-sf-22]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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